Cas no 1203139-73-4 (N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-2-(phenylamino)-1,3-thiazole-4-carboxamide)

• Product Name: N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-2-(phenylamino)-1,3-thiazole-4-carboxamide
• CAS No: 1203139-73-4
• MF: C₁₄H₁₃N₅O₂S
• MW: 315.350320577621
• CID: 6158190
• PubChem ID: 45503509
• Update Time: 2025-06-18

N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-2-(phenylamino)-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-2-(phenylamino)-1,3-thiazole-4-carboxamide
• N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-2-(phenylamino)-1,3-thiazole-4-carboxamide
• AKOS024517563
• 1203139-73-4
• N-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)-2-(phenylamino)thiazole-4-carboxamide
• 2-anilino-N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-1,3-thiazole-4-carboxamide
• F5772-0776

• Inchi： 1S/C14H13N5O2S/c1-9-18-19-12(21-9)7-15-13(20)11-8-22-14(17-11)16-10-5-3-2-4-6-10/h2-6,8H,7H2,1H3,(H,15,20)(H,16,17)
• InChI Key： RXMCQOYQRFNWRM-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCC2=NN=C(C)O2)=O)N=C1NC1C=CC=CC=1

Computed Properties

• Exact Mass: 315.07899585g/mol
• Monoisotopic Mass: 315.07899585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-2-(phenylamino)-1,3-thiazole-4-carboxamide

Professional Introduction to N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-2-(phenylamino)-1,3-thiazole-4-carboxamide (CAS No: 1203139-73-4)

N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-2-(phenylamino)-1,3-thiazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1203139-73-4, represents a novel molecular entity with a complex structural framework that includes multiple heterocyclic rings and functional groups. The presence of a 5-methyl-1,3,4-oxadiazole moiety and an amide linkage in its structure suggests potential biological activities that are of great interest to researchers.

The chemical structure of N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-2-(phenylamino)-1,3-thiazole-4-carboxamide is characterized by its intricate arrangement of atoms and bonds. The 5-methyl-1,3,4-oxadiazole ring is a key pharmacophore that contributes to the compound's overall reactivity and biological properties. This heterocyclic system is known for its ability to interact with various biological targets, making it a valuable component in drug design. Additionally, the amide group (-CO-NH-) introduces polarity and potential hydrogen bonding capabilities, which can influence the compound's solubility and binding affinity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-2-(phenylamino)-1,3-thiazole-4-carboxamide has emerged as a promising candidate in this context. Its unique structural features have led to investigations into its potential applications in treating various diseases. For instance, studies have explored its interactions with enzymes and receptors that are implicated in inflammatory responses and cancer progression.

The phenylamino substituent in the molecule further enhances its pharmacological profile. This group is commonly found in bioactive compounds due to its ability to modulate receptor binding and enzyme activity. The combination of the 5-methyl-1,3,4-oxadiazole and phenylamino moieties creates a multifaceted molecular entity that could exhibit synergistic effects when targeted against specific biological pathways.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-2-(phenylamino)-1,3-thiazole-4-carboxamide with greater accuracy. Molecular docking studies have been particularly useful in identifying potential binding interactions with target proteins. These studies have revealed that the compound may interact with enzymes such as kinases and phosphodiesterases, which are critical in cellular signaling pathways. Such interactions could lead to the development of new drugs that modulate these pathways for therapeutic benefit.

The synthesis of N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-2-(phenylamino)-1,3-thiazole-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 5-methyl-1,3,4 oxadiazole ring typically involves cyclization reactions under specific conditions that ensure high yield and purity. The subsequent attachment of the amide group requires careful consideration of reaction parameters to avoid unwanted side products. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency and scalability.

The pharmacokinetic properties of N-(5-methyl 1 3 4 oxadiazol 2 yl)methyl 2 (phenylamino) 1 3 thiazole 4 carboxamide are also of significant interest. Studies have examined its absorption distribution metabolism and excretion (ADME) profiles to assess its potential as a drug candidate. The compound's solubility and stability under various conditions are critical factors that determine its suitability for therapeutic use. Additionally its metabolic pathways need to be well understood to predict any potential drug-drug interactions or adverse effects.

In conclusion N (5 methyl 1 3 4 oxadiazol 2 yl)methyl 2 (phenylamino) 1 3 thiazole 4 carboxamide (CAS No: 1203139 73 4) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups makes it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new biological targets and synthetic strategies this compound may play an important role in the development of next-generation pharmaceuticals.